(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(3-pyrimidin-4-yloxypyrrolidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H17N3O4/c22-18(4-2-13-1-3-15-16(9-13)24-12-23-15)21-8-6-14(10-21)25-17-5-7-19-11-20-17/h1-5,7,9,11,14H,6,8,10,12H2/b4-2+
• InChI Key: ZYQUYJUNJXBBHV-DUXPYHPUSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=NC=C2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CN(CC1OC2=NC=NC=C2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

One area of research focuses on the synthesis of novel heterocyclic compounds incorporating similar structural motifs. For instance, Farag et al. (2011) explored the utility of related compounds as versatile building blocks for synthesizing azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives, showcasing the chemical versatility of such structures Farag et al., 2011. This suggests that our compound of interest could serve as a precursor for various heterocyclic derivatives with potential applications in medicinal chemistry and materials science.

Biological Activities and Applications

The synthesis of compounds with similar structural features has been investigated for their potential biological activities. For example, research by Al-Mutairi et al. (2022) on the synthesis and evaluation of 2,3-dihydropyrido[2,3-d]pyrimidin-4-one derivatives demonstrated antimicrobial, anticancer, and antioxidant activities, indicating the potential of such compounds in developing new therapeutic agents Al-Mutairi et al., 2022.

Antimicrobial and Anticancer Evaluation

Further, Ibrahim et al. (2022) utilized a similar compound for constructing novel heterocyclic systems, followed by antimicrobial and anticancer evaluations, demonstrating the compound's utility in creating biologically active molecules Ibrahim et al., 2022.